Cas no 1187732-76-8 (2-bromo-4-nitropyridin-3-amine)

• Product Name: 2-bromo-4-nitropyridin-3-amine
• CAS No: 1187732-76-8
• MF: C₅H₄BrN₃O₂
• MW: 218.008159637451
• CID: 2615908
• PubChem ID: 53485346
• Update Time: 2025-05-25

2-bromo-4-nitropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-nitropyridin-3-amine
• 1187732-76-8
• 3-Amino-2-bromo-4-nitropyridine
• DTXSID40704530
• DB-082843

• Inchi： 1S/C5H4BrN3O2/c6-5-4(7)3(9(10)11)1-2-8-5/h1-2H,7H2
• InChI Key： NQYNSHRIZBTQPG-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 216.94869Da
• Monoisotopic Mass: 216.94869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-bromo-4-nitropyridin-3-amine

2-Bromo-4-Nitropyridin-3-Amine: A Comprehensive Overview

The compound with CAS No. 1187732-76-8, commonly referred to as 2-bromo-4-nitropyridin-3-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at position 2, a nitro group at position 4, and an amino group at position 3. The combination of these functional groups imparts the molecule with distinctive chemical and biological properties, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 2-bromo-4-nitropyridin-3-amine in drug discovery, particularly in the development of novel anti-cancer agents. Researchers have found that the compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for targeted therapies. The bromine and nitro groups are believed to play a critical role in modulating the molecule's bioactivity, while the amino group enhances its solubility and bioavailability. These findings underscore the importance of understanding the molecular interactions and pharmacokinetics of this compound in preclinical models.

In addition to its therapeutic applications, 2-bromo-4-nitropyridin-3-amine has also been explored for its role in advanced materials science. The molecule's aromatic structure and functional groups make it an ideal candidate for use in organic electronics, particularly in the development of high-performance organic semiconductors. Recent research has demonstrated that the compound can be incorporated into thin-film transistor (TFT) devices, exhibiting promising electrical properties such as high carrier mobility and stability under ambient conditions. These advancements highlight the versatility of 2-bromo-4-nitropyridin-3-amine as a multifunctional building block in materials design.

The synthesis of 2-bromo-4-nitropyridin-3-amine involves a series of carefully optimized reactions that ensure high purity and yield. Typically, the synthesis begins with the bromination of pyridine derivatives, followed by nitration and amination steps to introduce the desired substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance reaction efficiency and minimize environmental impact. These synthetic strategies not only contribute to the scalability of production but also pave the way for further structural modifications to tailor the molecule's properties for specific applications.

From an analytical perspective, 2-bromo-4-nitropyridin-3-amine has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the molecule's conformational flexibility, electronic structure, and intermolecular interactions. For instance, X-ray crystallography has revealed that the compound adopts a planar geometry due to aromaticity, which is crucial for its electronic properties.

Looking ahead, ongoing research is focused on expanding the applications of 2-bromo-4-nitropyridin-3-amine into emerging fields such as bioelectronics and green chemistry. Scientists are exploring its potential as a biosensor component due to its ability to interact with biomolecules in a highly specific manner. Furthermore, efforts are being made to develop sustainable synthesis routes that utilize renewable feedstocks and reduce waste generation.

In conclusion, 2-bromo-4-nitropyridin-3-amines stands out as a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing both therapeutic interventions and material innovations. As research continues to uncover new facets of this compound's properties and applications, its role in shaping future technologies is expected to grow exponentially.